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Compound of Interest

Compound Name: Simvastatin acid-d6
Cat. No.: B15613541
Get Quote
\ J

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) is a critical document that guarantees the quality and purity of a reference standard. This
in-depth guide provides a detailed explanation of a typical CoA for Simvastatin acid-d6, a
deuterated internal standard essential for the accurate quantification of simvastatin and its
active metabolite, simvastatin acid, in various analytical applications.[1][2][3] Understanding the
components of a CoA is paramount for ensuring the reliability and reproducibility of
experimental data.[4][5][6][7]

Product Information and Specifications

The initial section of a CoA provides fundamental details about the compound. This includes
the product name, chemical name, batch number, and CAS number.[8] It also outlines the
molecular formula and weight, which are crucial for accurate concentration calculations.[8]
Storage and handling conditions are specified to ensure the long-term stability of the
compound.[8]

Table 1: General Product Information
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Parameter Specification

Product Name Simvastatin Hydroxy Acid D6 (Sodium Salt)

(3R,5R)-7-((1S,2S,6R,8S,8aR)-8-((2,2-
Bis(methyl-d3)butanoyl)oxy)-2,6-dimethyl-
1,2,6,7,8,8a-hexahydronaphthalen-1-yl)-3,5-

dihydroxyheptanoic acid sodium salt

Chemical Name

CAS Number 2747915-76-8

Molecular Formula C25H34D6OsNa

Molecular Weight 465.61 g/mol

Storage Condition 2-8 °C in a well-closed container
Handling Condition 25-30 °C in a well-closed container

Data synthesized from multiple sources.[3][9]

Analytical Data and Experimental Protocols

This core section of the CoA presents the results of various analytical tests performed to
confirm the identity, purity, and quality of the standard.

Appearance and Solubility

A qualitative description of the physical state and color of the material is provided, along with its
solubility in different solvents.

Table 2: Physical Properties

Test Result
Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol

Based on typical descriptions for similar compounds.[10]
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Identity Confirmation

The identity of Simvastatin acid-d6 is confirmed using spectroscopic techniques such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Proton NMR spectroscopy is used to verify the chemical structure of the molecule. The
spectrum is compared against a reference to ensure it conforms to the expected structure of
Simvastatin acid-d6.[S]

Experimental Protocol: tH-NMR Spectroscopy

A sample of the Simvastatin acid-d6 is dissolved in a deuterated solvent, typically DMSO-d6.
[11] The *H NMR spectrum is then acquired on a high-resolution NMR spectrometer. The
chemical shifts, splitting patterns, and integration of the peaks are analyzed to confirm the
presence of characteristic protons and the absence of significant impurities.[11]

Mass spectrometry confirms the molecular weight of the compound. For deuterated standards,
it is also crucial for determining the isotopic purity.

Experimental Protocol: Mass Spectrometry

The sample is introduced into a mass spectrometer, typically using an electrospray ionization
(ESI) source in positive or negative ion mode.[2][12] The mass-to-charge ratio (m/z) of the
molecular ion is measured and compared to the calculated theoretical mass. For Simvastatin
acid-d6, the expected precursor ion [M+H]* would be approximately m/z 425.4.[2]

Table 3: Identity Confirmation Results

Test Result
1H-NMR Conforms to structure
Mass Spectrometry Conforms to structure

Synthesized from typical CoA data.[8]

Purity Determination
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Chromatographic techniques are employed to assess the purity of the compound and quantify
any impurities.

HPLC is a standard method for determining the chromatographic purity of pharmaceutical
compounds.[10][13]

Experimental Protocol: HPLC Purity Analysis

A validated reverse-phase HPLC (RP-HPLC) method is used for the analysis.[13][14]

Column: C18 analytical column (e.g., 250 x 4.6 mm, 5 um).[14]

» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1%
orthophosphoric acid in water) and an organic solvent (e.g., acetonitrile).[13] A typical mobile
phase composition could be acetonitrile and water (80:20 v/v) with 0.1% orthophosphoric
acid.[13]

o Flow Rate: Typically 1.0 mL/min.[13][14]

o Detection: UV detection at a specific wavelength, often around 238 nm for simvastatin and
its derivatives.[15][16]

o Quantification: The purity is determined by the area percentage of the main peak relative to
the total peak area.

Table 4: Purity and Impurity Profile

Test Specification Result

Chromatographic Purity

= 98% >98.2%
(HPLC)
Any other individual impurity <0.1% Conforms
Total impurity <1.0% Conforms

Data based on typical purity specifications.[10][13]
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Isotopic Enrichment

For a deuterated standard, the isotopic purity is a critical parameter. It indicates the percentage
of the deuterated form relative to the unlabeled form. This is typically determined by mass

spectrometry.
Experimental Protocol: Isotopic Enrichment by LC-MS/MS

The analysis is performed using a Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS) system. The relative intensities of the mass signals corresponding to the deuterated
(d6) and non-deuterated (d0) forms of Simvastatin acid are measured.

LC System: High-performance liquid chromatography system.[12]

Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source.[2][12]

lonization Mode: Positive ion mode.[12]

MRM Transitions:

o Simvastatin acid: Monitor the appropriate precursor to product ion transition.

o Simvastatin acid-d6: Monitor the appropriate precursor to product ion transition (e.g., m/z
425.3 - 291.2 for Simvastatin-d6).[12]

Table 5: Isotopic Purity

Test Specification Result

Isotopic Enrichment =99 atom % D Conforms

This is a typical specification for high-quality deuterated standards.

Visualizing Workflows and Pathways

Diagrams are essential for visualizing complex processes and relationships in analytical
chemistry.
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Quality control workflow for issuing a CoA.
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Analytical workflow for HPLC purity determination.
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Simvastatin itself is a prodrug that is hydrolyzed in vivo to its active 3-hydroxy acid form,
Simvastatin acid.[10][15]

Simvastatin (lactone prodrug) Hydrolysis (in vivo) Simvastatin Acid (active form)

Click to download full resolution via product page

Metabolic activation of Simvastatin.

Conclusion

The Certificate of Analysis for Simvastatin acid-d6 is a comprehensive document that
provides assurance of the identity, purity, and quality of this critical analytical standard.[4][5][6]
For researchers in drug development, a thorough understanding of the data and methodologies
presented in the CoA is essential for generating accurate and reliable results in
pharmacokinetic, bioequivalence, and toxicokinetic studies.[12] The use of a well-
characterized, high-purity deuterated internal standard like Simvastatin acid-d6 is
fundamental to the robustness and validity of bioanalytical methods.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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